Cas no 895262-99-4 (methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate
• CAS No: 895262-99-4
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 5440284
• Update Time: 2025-06-11

methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ZONISTFUZMAWBM-UHFFFAOYSA-N
• methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate

• Inchi： 1S/C18H22N2O4S2/c1-13-5-4-6-15(14(13)2)19-8-10-20(11-9-19)26(22,23)16-7-12-25-17(16)18(21)24-3/h4-7,12H,8-11H2,1-3H3
• InChI Key： ZONISTFUZMAWBM-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N1CCN(C2=CC=CC(C)=C2C)CC1)(=O)=O

Additional information on methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate

Methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate (CAS No. 895262-99-4): A Comprehensive Overview

Methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate, identified by its CAS number 895262-99-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur. The structural features of this compound, particularly its sulfonyl-piperazine moiety and thiophene derivative, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate encompasses several key functional groups that contribute to its unique chemical properties and potential biological activities. The thiophene ring is a well-known scaffold in medicinal chemistry, often found in various bioactive molecules due to its ability to interact with biological targets in a specific manner. Additionally, the presence of a sulfonyl group attached to a piperazine ring introduces additional complexity and reactivity, which can be exploited for therapeutic purposes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of new drugs. Among these, thiophene derivatives have shown considerable promise due to their diverse pharmacological profiles. The compound Methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate exemplifies this trend, as it combines the favorable properties of both thiophene and sulfonyl-piperazine moieties. These structural elements are known to exhibit various biological activities, including receptor binding, enzyme inhibition, and modulation of signal transduction pathways.

In particular, the piperazine moiety is a common pharmacophore in many drugs used to treat neurological and psychiatric disorders. Its ability to interact with neurotransmitter receptors makes it a valuable component in the design of molecules targeting central nervous system (CNS) disorders. The sulfonyl group, on the other hand, is known for its ability to enhance binding affinity and selectivity towards biological targets. When combined with the thiophene ring, these features create a molecule with potential therapeutic applications that warrant further investigation.

Current research in the field of pharmaceutical chemistry has been focusing on developing novel compounds that can modulate neurotransmitter systems involved in conditions such as depression, anxiety, and schizophrenia. The compound Methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate has been identified as a promising lead molecule due to its structural features that suggest interactions with key neurotransmitter receptors. Specifically, the presence of the piperazine ring suggests potential activity at serotonin and dopamine receptors, which are implicated in various CNS disorders.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for further drug development. The modular nature of its structure allows for modifications at multiple sites without compromising its core pharmacological activity. This flexibility is highly valued in drug design, as it enables chemists to fine-tune the properties of a molecule to optimize its efficacy and reduce side effects. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal analogs of Methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate that may exhibit enhanced biological activity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the thiophene ring followed by functionalization with the sulfonyl-piperazine moiety. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve these transformations efficiently. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound and confirming its structural integrity.

In addition to its potential therapeutic applications, Methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate has also been explored for its role in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and receptor interactions at a molecular level. By using this compound as an inhibitor or modulator, researchers can gain insights into signaling pathways that are relevant to human health and disease.

The growing interest in thiophene derivatives has led to numerous studies investigating their biological activities and potential therapeutic uses. These studies have revealed that thiophenes can exhibit a wide range of effects depending on their substitution pattern. For example, certain thiophenes have shown anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Others have demonstrated antioxidant activity by neutralizing reactive oxygen species that can damage cellular components.

The sulfonyl-piperazine moiety present in Methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate has also been studied for its potential role in modulating neurotransmitter systems. Piperazine derivatives are known to interact with various receptors including serotonin receptors (5-HT), dopamine receptors (D), and histamine receptors (H). By targeting these receptors selectively, it may be possible to develop drugs that treat neurological disorders without causing significant side effects.

The compound's structural features also make it an attractive candidate for further exploration in materials science applications beyond pharmaceuticals. Thiophenes are known for their electronic properties that make them suitable for use in organic semiconductors and conductive polymers. The presence of additional functional groups such as sulfonyls can enhance these properties by improving solubility or stability under various conditions.

In conclusion,Methyl 3-{4-(2,3-dimethylphenyl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate(CAS No.895262-99-4) represents an exciting area of research with significant potential for both pharmaceutical applications and scientific discovery.
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